1-(Tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxylic acid hydrochloride

• IUPAC Name: 1-(oxan-4-yl)piperidine-3-carboxylic acid;hydrochloride
• InChI: InChI=1S/C11H19NO3.ClH/c13-11(14)9-2-1-5-12(8-9)10-3-6-15-7-4-10;/h9-10H,1-8H2,(H,13,14);1H
• InChI Key: VJBCRCCWWCYCSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C2CCOCC2)C(=O)O.Cl
• Molecular Formula: C11H20ClNO3
• Molecular Weight: 249.73 g/mol

Description

1-(Tetrahydro-2H-pyran-4-yl)-3-piperidinecarboxylic acid hydrochloride, or 1-THPPA hydrochloride, is a synthetic compound that has been used in a variety of scientific research applications. It is a heterocyclic compound containing both a pyran and a piperidine ring, and is used in a variety of laboratory experiments.

Scientific Research Applications

• Cancer Research:

  • This compound is found to be an integral part of the synthesis of Aurora kinase inhibitors. Aurora kinases are crucial in the process of cell division, and their inhibitors can be useful in the treatment of cancer (ロバート ヘンリー，ジェームズ, 2006).

• Synthetic Chemistry:

  • It is used in the synthesis of various heterocyclic compounds, demonstrating its versatility in organic synthesis (E. Paronikyan et al., 2016).
  • The compound also plays a role in the synthesis of pyrano[4″,3″:4′,5′]pyrido[3′,2′:4,5]thieno[3,2-d]pyrimidines, illustrating its applicability in creating complex organic structures (R. Mekheimer et al., 1997).

• Molecular Structure Analysis:

  • Research has been conducted to analyze the crystal and molecular structure of 4-piperidinecarboxylic acid hydrochloride, providing insights into its physical and chemical properties (M. Szafran et al., 2007).

• Pharmaceutical Development:

  • It has been utilized in the solid form selection of zwitterionic 5-HT4 receptor agonists, which are important for the development of drugs treating various neurological disorders (T. Kojima et al., 2008).